![molecular formula C13H28Cl2N2 B6171203 (cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride CAS No. 2445784-65-4](/img/new.no-structure.jpg)
(cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride
Overview
Description
(cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride is a chemical compound with the molecular formula C13H26N2.2ClH and a molecular weight of 283.28 g/mol . This compound is known for its applications in various fields, including chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride typically involves the reaction of cyclohexylmethylamine with 2-(pyrrolidin-1-yl)ethylamine under controlled conditions. The reaction is carried out in the presence of hydrochloric acid to form the dihydrochloride salt .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product .
Chemical Reactions Analysis
Types of Reactions
(cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Lithium aluminum hydride.
Substitution: Various nucleophiles depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce amines or alcohols .
Scientific Research Applications
(cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways and biological responses .
Comparison with Similar Compounds
Similar Compounds
- N-(cyclohexylmethyl)-2-(pyrrolidin-1-yl)ethan-1-amine
- N-(cyclohexylmethyl)-2-(piperidin-1-yl)ethan-1-amine
- N-(cyclohexylmethyl)-2-(morpholin-1-yl)ethan-1-amine
Uniqueness
(cyclohexylmethyl)[2-(pyrrolidin-1-yl)ethyl]amine dihydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of cyclohexylmethyl and pyrrolidinyl groups makes it a versatile compound for various applications .
Properties
CAS No. |
2445784-65-4 |
|---|---|
Molecular Formula |
C13H28Cl2N2 |
Molecular Weight |
283.3 |
Purity |
95 |
Origin of Product |
United States |
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